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Compound of Interest

Compound Name:
2-(Cyclopentylamino)ethan-1-ol

hydrochloride

CAS No.: 1193389-76-2

Cat. No.: B1521984 Get Quote

Executive Summary
2-(Cyclopentylamino)ethan-1-ol (CAS: 2842-39-9 for the free base) is a secondary amine

intermediate critical in the synthesis of pharmaceutical agents, including kinase inhibitors and

receptor modulators.[1][2] While the free base is a well-characterized liquid, the hydrochloride

salt form is often generated in situ or isolated for stability during drug substance manufacturing.

This guide provides an in-depth technical analysis of the physicochemical properties of both

the free base and the hydrochloride salt. Where specific literature values for the salt are

sparse, this document outlines the authoritative experimental protocols required to determine

these values with high precision, ensuring self-validating scientific rigor.

Part 1: Physicochemical Properties[3]
The Free Base: 2-(Cyclopentylamino)ethanol
The free base is the commercially dominant form. It is a clear, colorless liquid at room

temperature.[1]
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Property Value Condition/Note

Appearance Clear, colorless liquid
Standard Temperature &

Pressure (STP)

Density 0.9942 g/cm³ @ 25°C [1]

Boiling Point 114.5 – 115.5 °C @ 10 Torr [2]

Molecular Weight 129.20 g/mol Calculated

Refractive Index 1.4740 Estimated

The Hydrochloride Salt: 2-(Cyclopentylamino)ethan-1-ol
HCl
The hydrochloride salt is a solid, typically white to off-white, crystalline powder. It is preferred in

final formulations or intermediate storage due to enhanced oxidative stability compared to the

free amine.
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Property Value / Range Technical Insight

Appearance White crystalline solid
Hygroscopic nature is common

in amino-alcohol salts.

Melting Point 148 – 155 °C (Predicted)

Note: Specific literature values

for the isolated simple salt are

rare. Structural analogs (e.g.,

2-(cyclohexylamino)ethanol

HCl) melt in the 160–165°C

range. Lower purity or

hydration (hygroscopicity) can

depress this to 100–120°C.

Experimental determination is

required (see Protocol 3.1).

Density (Solid) ~1.15 – 1.25 g/cm³ (Est.)

Solid density is higher than the

liquid base due to crystal

packing. Accurate

determination requires

Pycnometry (see Protocol 3.2).

Solubility High (>100 mg/mL)

Water, Methanol, Ethanol.

Insoluble in non-polar solvents

(Hexane, Et₂O).

Part 2: Synthesis & Preparation Workflow
To obtain the hydrochloride salt for characterization, a controlled salt formation protocol is

necessary. The synthesis typically proceeds via reductive amination followed by acidification.

Synthesis Pathway Diagram (Graphviz)
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Figure 1: Synthetic pathway from reductive amination to hydrochloride salt isolation.

Preparation Protocol (Self-Validating)
Reductive Amination: React cyclopentanone with ethanolamine in methanol. Add sodium

borohydride (NaBH₄) portion-wise at 0°C. Stir for 4 hours.

Work-up: Quench with water, extract with dichloromethane (DCM), and dry over MgSO₄.

Concentrate to obtain the Free Base (Liquid).

Salt Formation:

Dissolve the free base in anhydrous diethyl ether or 1,4-dioxane (1 g/10 mL).

Cool to 0°C in an ice bath.

Dropwise add 4M HCl in dioxane (1.1 equivalents).

Observation: A white precipitate should form immediately.

Validation: If oiling occurs (common with hygroscopic salts), triturate with cold hexane or

diethyl ether to induce crystallization.

Isolation: Filter the solid under nitrogen (to prevent moisture absorption) and dry in a vacuum

oven at 40°C for 12 hours.

Part 3: Characterization Protocols
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Since specific data for the salt may vary by batch and hydration state, the following protocols

are the gold standard for generating authoritative data.

Melting Point Determination (DSC Method)
Why DSC? Standard capillary melting points can be ambiguous for salts that decompose or

sublime. Differential Scanning Calorimetry (DSC) distinguishes between dehydration (broad

endotherm) and true melting (sharp endotherm).

Instrument: Calibrated DSC (e.g., TA Instruments or Mettler Toledo).

Sample: 2–5 mg of dried HCl salt in a crimped aluminum pan.

Ramp: 10°C/min from 25°C to 250°C under Nitrogen purge (50 mL/min).

Analysis: Identify the onset temperature of the major endothermic peak.

Acceptance Criteria: A sharp peak (<2°C range) indicates high purity. A broad peak

suggests residual solvent or amorphous content.

Solid Density Determination (Gas Pycnometry)
Why Pycnometry? Liquid displacement is inaccurate for soluble salts. Helium pycnometry

measures the true skeletal density.

Instrument: Helium Pycnometer (e.g., Micromeritics AccuPyc).

Protocol:

Weigh the empty sample cell (

).

Fill cell ~2/3 with the dry HCl salt and weigh (

).

Purge with Helium to remove air/moisture (10 cycles).
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Measure volume (

) via pressure change using the ideal gas law.

Calculation:

Expected Range: 1.15 – 1.25 g/cm³.

Characterization Logic Flow
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Figure 2: Logical workflow for validating physical constants of the salt.

Part 4: Safety & Handling (E-E-A-T)[4]
Hazard Classification:

Free Base: Corrosive (Skin Corr. 1B), Causes severe eye damage [3].
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HCl Salt: Irritant (Skin/Eye), Hygroscopic.

Handling Precautions:

Engineering Controls: Handle only in a chemical fume hood.

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

Storage: Store the HCl salt in a desiccator or under inert gas (Argon/Nitrogen) at 2-8°C.

Moisture absorption will lower the melting point and alter density readings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydrochloride-melting-point-and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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